Cas no 944904-73-8 (1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one)

1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one structure
944904-73-8 structure
Product Name:1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one
CAS No:944904-73-8
MF:C8H5ClF3NO
MW:223.579611539841
MDL:MFCD10696255
CID:1987228
PubChem ID:53402528
Update Time:2025-04-21

1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]ethanone
    • 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)ethanone
    • 1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one
    • AC-29080
    • CS-0272055
    • BL010244
    • MFCD10696255
    • 1-(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)ethan-1-one
    • AB56883
    • DB-092910
    • 944904-73-8
    • 1-[2-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHAN-1-ONE
    • DTXSID20695018
    • EN300-1937559
    • MDL: MFCD10696255
    • Inchi: 1S/C8H5ClF3NO/c1-4(14)6-2-5(8(10,11)12)3-13-7(6)9/h2-3H,1H3
    • InChI Key: MTURWIPCZHAYAR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=O)C=C(C=N1)C(F)(F)F

Computed Properties

  • Exact Mass: 223.0011760g/mol
  • Monoisotopic Mass: 223.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 221.9±35.0 ºC (760 Torr),
  • Flash Point: 88.0±25.9 ºC,
  • Solubility: Slightly soluble (1 g/l) (25 º C),

1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one Pricemore >>

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